Improvement of electrochemical performance of rechargeable lithium–selenium batteries by inserting a free-standing carbon interlayer†
RSC Advances Pub Date: 2014-03-17 DOI: 10.1039/C4RA00446A
Abstract
A simple, low-cost modification of lithium–selenium (Li–Se) cells by placing a carbon interlayer between the selenium electrode and the separator has been investigated to significantly improve the electrochemical performance of Li–Se cells.
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